Cas no 2244088-11-5 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2244088-11-5
• MF: C₁₃H₄BrClF₅NO₃
• MW: 432.524779319763
• CID: 5164823
• PubChem ID: 137891221
• Update Time: 2025-07-22

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2244088-11-5
• 5-Bromo-1-chloro-2-(2,6-difluoro-4-(trifluoromethyl)phenoxy)-3-nitrobenzene
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C13H4BrClF5NO3/c14-6-3-7(15)11(10(4-6)21(22)23)24-12-8(16)1-5(2-9(12)17)13(18,19)20/h1-4H
• InChI Key： JWJCQTJBBHFJIP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)[N+](=O)[O-])OC1C(=CC(C(F)(F)F)=CC=1F)F)Cl

Computed Properties

• Exact Mass: 430.89832g/mol
• Monoisotopic Mass: 430.89832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.787±0.06 g/cm3(Predicted)
• Boiling Point: 314.0±42.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Comprehensive Analysis of CAS No 2244088-11-5 and Its Applications in Modern Research

In the rapidly evolving field of chemical research, CAS No 2244088-11-5 has emerged as a compound of significant interest. Despite its current designation as INDEX NAME NOT YET ASSIGNED, this molecule is gaining attention due to its potential applications in pharmaceuticals, material science, and biotechnology. Researchers are particularly intrigued by its unique structural properties, which may offer novel solutions to contemporary challenges in drug development and sustainable materials.

The chemical community is actively exploring the synthesis pathways and molecular interactions of CAS No 2244088-11-5. Early studies suggest that its stereochemistry and functional groups could make it a valuable building block for high-performance polymers or targeted therapeutics. As the demand for eco-friendly alternatives and precision medicine grows, this compound aligns perfectly with current industry trends.

One of the most searched questions regarding CAS No 2244088-11-5 relates to its solubility profile and stability under various conditions. Preliminary data indicates exceptional thermal stability, making it suitable for applications requiring high-temperature resistance. Furthermore, its compatibility with green chemistry principles positions it as a promising candidate for sustainable manufacturing processes.

The absence of an assigned INDEX NAME hasn't hindered research progress. Instead, it has sparked innovative approaches to structure-activity relationship studies. Computational chemists are employing AI-driven molecular modeling to predict potential applications, while synthetic chemists focus on optimizing yield and purity through advanced catalytic systems.

From a commercial perspective, CAS No 2244088-11-5 represents an exciting opportunity in the specialty chemicals market. Its potential as a multi-functional intermediate could revolutionize several industries. Current patent filings suggest growing interest from biotech startups and advanced materials companies, particularly for applications in drug delivery systems and smart coatings.

As research continues, the scientific community anticipates that CAS No 2244088-11-5 may soon receive its official INDEX NAME, potentially reflecting its most valuable characteristics. Until then, its development serves as a fascinating case study in how emerging compounds can drive innovation across multiple disciplines while addressing pressing global needs for sustainable solutions and advanced healthcare technologies.